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Compound of Interest

Compound Name: Dichloroacetic anhydride

Cat. No.: B1195690 Get Quote

An In-depth Technical Guide to Dichloroacetic Anhydride

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dichloroacetic anhydride ((CHCl₂CO)₂O), a derivative of dichloroacetic acid, is a reactive

chemical intermediate. This document provides a comprehensive overview of its chemical and

physical properties, spectroscopic data, reactivity, and relevant experimental procedures. Its

role as an acylating agent and its behavior in biological contexts are also discussed, making it

a pertinent molecule for researchers in chemistry and drug development.

Chemical and Physical Properties
Dichloroacetic anhydride is a colorless liquid that is sensitive to moisture.[1][2] It is corrosive

and can cause severe skin and eye burns.[1][3] Key physical and chemical properties are

summarized in the table below.
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Property Value Source

Molecular Formula C₄H₂Cl₄O₃ [1][2][4]

Molecular Weight 239.87 g/mol [1][2][4]

CAS Number 4124-30-5 [2][4]

Appearance Clear, colorless liquid [1][2]

Odor Pungent [1]

Melting Point ~29-30 °C [1][2][5]

Boiling Point 214-216 °C at 760 mmHg [1][2][6]

Density 1.574 g/mL at 25 °C [2][6]

Refractive Index (n20/D) 1.483 [2][6]

Flash Point > 112 °C (> 233.6 °F) [1][7]

Solubility Decomposes in water [1]

InChI Key
RQHMQURGSQBBJY-

UHFFFAOYSA-N
[4][8]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of dichloroacetic
anhydride. While a comprehensive public database of its spectra is not readily available,

typical spectroscopic features for acid anhydrides can be inferred.
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Spectroscopic Technique Characteristic Features Source

Infrared (IR) Spectroscopy

Acid anhydrides typically show

two characteristic C=O

stretching bands, one around

1820 cm⁻¹ and another near

1760 cm⁻¹.

[9]

¹³C NMR Spectroscopy

The carbonyl carbon of acid

derivatives generally appears

in the 160-180 δ range.

[9]

Mass Spectrometry (EI)

The NIST WebBook provides

the mass spectrum for

dichloroacetic anhydride.

[4]

Reactivity and Stability
3.1. General Reactivity Dichloroacetic anhydride is primarily used as an acylating agent.[2][6]

It can be employed in the acylation of molecules like 10-Deacetylbaccatin III and in the

preparation of cellulose dichloroacetates.[2][6]

3.2. Stability and Incompatibilities The compound is sensitive to moisture and must be stored in

a dry, cool, and well-ventilated place.[1][3][10] It is incompatible with strong oxidizing agents

and bases.[1][3] Exposure to moist air or water should be avoided.[1]

3.3. Hydrolysis Dichloroacetic anhydride reacts with water to yield two equivalents of

dichloroacetic acid (DCA).[11] This hydrolysis reaction is fundamental to its behavior in

aqueous and biological systems.
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Hydrolysis of Dichloroacetic Anhydride

Products

Dichloroacetic Anhydride
((CHCl₂)₂CO)₂O

2x Dichloroacetic Acid
(CHCl₂COOH)

+ 2 H₂O

Water
(H₂O)

Click to download full resolution via product page

Caption: Hydrolysis of dichloroacetic anhydride yields dichloroacetic acid.

3.4. Hazardous Decomposition Upon decomposition, it can produce hazardous substances

such as hydrogen chloride, carbon monoxide, and carbon dioxide.[1]

Experimental Protocols
4.1. Synthesis of a Related Compound: Chloroacetic Anhydride While a detailed, publicly

available protocol for dichloroacetic anhydride was not found in the search results, a method

for the closely related chloroacetic anhydride is described, which can serve as a procedural

reference.

Reactants:

Monochloroacetic Acid

Chloroacetyl Chloride

Procedure:
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Add monochloroacetic acid to a four-necked flask equipped with a mechanical stirrer and

thermometer.[12]

Cool the flask to 10-15 °C.[12]

Add chloroacetyl chloride to the flask while stirring. The molar ratio of chloroacetyl chloride to

chloroacetic acid should be between 1:1 and 5:1.[12]

Slowly heat the mixture to 40-50 °C. Gas evolution will be observed. Maintain this

temperature for 1-2 hours.[12]

Continue heating to 80-140 °C and hold for 2-7 hours.[12]

The final product, chloroacetic anhydride, is isolated by vacuum distillation.[12]
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Synthesis Workflow for Chloroacetic Anhydride

Start

1. Charge flask with
Monochloroacetic Acid

2. Cool to 10-15 °C

3. Add Chloroacetyl Chloride

4. Heat to 40-50 °C
(1-2 hours)

5. Heat to 80-140 °C
(2-7 hours)

6. Vacuum Distillation

Product:
Chloroacetic Anhydride

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of chloroacetic anhydride.
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Biological Relevance and Reaction in Tissue
Dichloroacetic anhydride's reactivity with water is highly relevant in biological systems. When

introduced into tissue, it rapidly hydrolyzes to form dichloroacetic acid (DCA).[11] The resulting

DCA protonates and denatures surrounding proteins, leading to coagulative necrosis.[11] This

mechanism has been proposed as a novel approach for in-situ chemical reactions in

therapeutic applications, such as transarterial chemoembolization for liver cancer.[11]

The metabolite, dichloroacetic acid (DCA), is itself an area of active research. DCA has been

investigated for its potential to slow the growth of certain tumors.[13]

Proposed Reaction of Dichloroacetic Anhydride in Tissue

Dichloroacetic Anhydride

Dichloroacetic Acid (DCA)

+ H₂O

Water (in tissue)

Protons (H⁺)

Releases

Surrounding Proteins

Protonates

Denatured Proteins
(Coagulative Necrosis)

Leads to
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Caption: Reaction pathway of dichloroacetic anhydride within biological tissue.

Safety and Handling
Dichloroacetic anhydride is a hazardous chemical that requires strict safety protocols.

Health Hazards: It is corrosive and causes severe skin burns and eye damage.[1][3][10] It is

toxic if it comes into contact with skin and harmful if inhaled.[10][14] Ingestion can cause

severe gastrointestinal tract irritation and burns.[1]

Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant

gloves, and eye/face protection (chemical goggles and a face shield if splashing is possible).

[1][3][10] A NIOSH/MSHA-approved respirator should be used if exposure limits are

exceeded.[1]

Handling and Storage: Handle in a well-ventilated area or under a fume hood.[10] Avoid

breathing vapor or mist.[10] Store in a tightly closed container in a dry, cool place, locked up

and away from incompatible materials like strong oxidizing agents.[1][3][10]

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes and seek immediate

medical attention.[1]

Skin: Immediately flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing. Get immediate medical aid.[1]

Ingestion: Do NOT induce vomiting. If the victim is conscious, give 2-4 cupfuls of milk or

water and seek immediate medical advice.[1]

Inhalation: Move to fresh air immediately. If not breathing, give artificial respiration. Seek

immediate medical attention.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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